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Compound of Interest

Compound Name: Dysprosium bromide

Cat. No.: B081107 Get Quote

This document provides immediate safety and logistical guidance for the proper disposal of

Dysprosium (III) Bromide (DyBr₃). The following procedures are designed for researchers,

scientists, and laboratory professionals to ensure safe handling and regulatory compliance.

Immediate Safety and Handling Precautions
Dysprosium bromide is a hygroscopic, water-soluble solid that can cause significant skin and

eye irritation.[1][2][3] Inhalation of dust may lead to respiratory irritation.[2] Strict adherence to

safety protocols is mandatory when handling this compound.

Engineering Controls: Always handle dysprosium bromide in a well-ventilated area,

preferably within a certified chemical fume hood to minimize dust inhalation.[1][2] Ensure that

eyewash stations and safety showers are readily accessible.[1]

Personal Protective Equipment (PPE): A comprehensive PPE regimen is required for all

personnel handling dysprosium bromide waste.
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PPE Category Specification Rationale

Eye/Face
ANSI Z87.1-compliant safety

goggles or a face shield.

Protects against dust particles

causing severe eye irritation.

[2]

Hand Protection Nitrile rubber gloves.
Prevents skin contact and

subsequent irritation.[2]

Body Protection

A lab coat and appropriate

protective clothing to prevent

skin exposure.

Shields skin from accidental

spills and dust.[1]

Respiratory

If dust formation is

unavoidable, use a NIOSH-

approved particulate respirator.

Prevents respiratory tract

irritation.[2]

Chemical and Physical Properties
A summary of key quantitative data for Dysprosium (III) Bromide is provided below. This

information is critical for safe handling and storage prior to disposal.

Property Value Citation

Physical State Solid (White to Light Grey) [1][2]

Molecular Formula DyBr₃ [2]

Molecular Weight 402.23 g/mol [2]

Melting Point 881 °C / 1617.8 °F [1][2]

Boiling Point 1480 °C / 2696 °F [1][2]

Solubility Highly water-soluble [2][3]

Stability
Hygroscopic; stable under

normal conditions.
[1][2]

Incompatible Materials
Strong oxidizing agents,

water/moist air.
[1][2]
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Operational Disposal Protocol
The mandated disposal route for dysprosium bromide is through a licensed and approved

hazardous waste disposal facility.[1][2] Do not attempt to dispose of this chemical via standard

laboratory drains or general trash. The following step-by-step protocol outlines the procedure

for the collection, packaging, and storage of dysprosium bromide waste pending professional

removal.

Methodology: Waste Collection and Containment
Objective: To safely collect and package solid and aqueous dysprosium bromide waste for

disposal by a certified third-party service.

Materials:

Designated, sealable, and clearly labeled hazardous waste container (HDPE or glass).

Container for aqueous waste.

Scoop or shovel for solid waste transfer.

Hazardous waste labels.

Personal Protective Equipment (as specified in the table above).

Procedure:

Preparation:

Don all required PPE (gloves, safety goggles, lab coat).

Perform all waste handling within a chemical fume hood to control dust and vapors.

Prepare a designated hazardous waste container. Ensure it is clean, dry, and compatible

with dysprosium bromide.

Handling Solid Waste (Unused Reagent, Spills):
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Carefully sweep or scoop up the solid dysprosium bromide waste.[1] Avoid any actions

that could generate dust.[1][4][5]

Transfer the collected solid directly into the designated hazardous waste container.

Do not add water or any other solvents to the solid waste. The material is hygroscopic and

reactive with moisture.[1][2]

Handling Aqueous Waste (Solutions):

Carefully pour aqueous solutions containing dysprosium bromide into a designated,

compatible liquid waste container.

Do not mix with other waste streams unless compatibility has been verified. Specifically,

avoid mixing with strong oxidizing agents.[1]

Container Sealing and Labeling:

Securely close the container lid, ensuring a tight seal to protect from moisture.[1][2][5]

Affix a hazardous waste label to the container. The label must include:

The full chemical name: "Dysprosium (III) Bromide"

The words "Hazardous Waste"

An accurate description of the contents (e.g., "Solid DyBr₃" or "Aqueous solution of

DyBr₃")

The associated hazards (Irritant, Hygroscopic)

The accumulation start date and your laboratory contact information.

Storage and Disposal:

Store the sealed and labeled container in a designated, well-ventilated, and secure waste

accumulation area.[1][2] The storage location must be dry and away from incompatible

materials.[1]
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Arrange for pickup by your institution's Environmental Health & Safety (EHS) department

or a certified hazardous waste disposal contractor. Dispose of the contents and the

container in accordance with all federal, state, and local regulations.[4][5]

Disposal Workflow Visualization
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of dysprosium bromide waste.
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Diagram 1: Dysprosium Bromide Disposal Workflow
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Caption: Workflow for safe collection and disposal of Dysprosium Bromide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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